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Compound of Interest

Compound Name:
(R)-1-Fluoro-2-propylamine

Hydrochloride

CAS No.: 273734-17-1

Cat. No.: B1449289

Get Quote

Executive Summary & Immediate Classification
Do not dispose of this compound down the drain.

(R)-1-Fluoro-2-propylamine Hydrochloride (CAS: 273734-17-1) is a fluorinated organic

amine salt. For disposal purposes, it must be classified as Halogenated Organic Waste.[1]

Failure to segregate this compound correctly can result in:

Regulatory Violation: Violation of RCRA (Resource Conservation and Recovery Act)

standards regarding halogenated compounds.

Incinerator Damage: Standard non-halogenated waste incinerators cannot handle the

hydrofluoric acid (HF) generated during the combustion of this compound.

Safety Hazards: Potential generation of toxic vapors if mixed with incompatible waste

streams (e.g., strong oxidizers).
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Quick Reference Data
Parameter Detail

Chemical Name (R)-1-Fluoro-2-propylamine Hydrochloride

CAS Number 273734-17-1

Molecular Formula C3H8FN · HCl

Waste Stream Halogenated Organic (Solid or Liquid)

Primary Hazard Corrosive (Skin/Eye), Fluorine Content

RCRA Characteristic
Likely D002 (Corrosivity) if in solution; treat as

Hazardous Waste.

Scientific Rationale: The "Why" Behind the Protocol
To ensure compliance and safety, it is critical to understand the chemical causality dictating

these procedures.

The Fluorine Factor
Unlike standard amine salts (e.g., propylamine HCl), the presence of the fluorine atom on the

beta-carbon changes the disposal thermodynamics.

Combustion Mechanism: Upon incineration, the C-F bond breaks. In the presence of

hydrogen sources (like the HCl salt counterion or hydrocarbons), this generates Hydrofluoric

Acid (HF) gas rather than CO2 and H2O.

Operational Impact: HF is highly corrosive to the ceramic linings of standard incinerators.

Therefore, this waste must be routed to facilities equipped with alkaline scrubbers designed

to neutralize acid gases. This is why the "Halogenated" label is non-negotiable.

Stability of the Salt
The hydrochloride salt form is generally stable and non-volatile compared to the free amine.

Do Not Neutralize: Do not attempt to convert the salt to the free amine (free-basing) prior to

disposal. The free amine is likely volatile (low boiling point) and flammable, increasing the
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risk of inhalation exposure and fire during transport. Keep it as the stable solid salt or in

solution.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired shelf stock or solid spill cleanup residues.

PPE Verification: Don nitrile gloves (double gloving recommended), safety goggles, and a

lab coat. Ensure a functional fume hood is nearby.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Do not use

glass if there is any risk of HF generation or if the container will be compacted.

Transfer: Transfer the solid material into the HDPE jar.

Labeling: Apply a hazardous waste label immediately.

Must Read: "Hazardous Waste - Solid - Halogenated Organic."

Constituents: List "(R)-1-Fluoro-2-propylamine HCl."[2]

Segregation: Place the jar in the Halogenated Solid Waste satellite accumulation area. Do

not mix with non-halogenated solids (e.g., simple agarose gels or paper towels).

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)
Use this for reaction byproducts or stock solutions.

Compatibility Check: Ensure the solution pH is between 5 and 9 if possible, though the

"Halogenated" stream can often tolerate wider ranges. Never mix with strong oxidizers (e.g.,

Nitric Acid) or reactive metals.

Segregation: Pour the solution into the Halogenated Waste Carboy (typically distinct from the

Non-Halogenated/Organic solvent carboy).

Note: Even if the solvent is 99% Methanol (non-halogenated) and only contains 1% of the

fluorinated amine, the entire volume is now classified as Halogenated Waste.
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Logging: Record the volume and chemical name on the carboy's log sheet. This is vital for

the disposal vendor to determine the BTU value and halogen content.

Visual Workflow: Decision Tree
The following diagram illustrates the logical flow for disposing of (R)-1-Fluoro-2-propylamine
Hydrochloride, ensuring the material ends up in the correct waste stream.

Waste Generation:
(R)-1-Fluoro-2-propylamine HCl

Determine Physical State

Solid Waste
(Pure Salt or Spill Debris)

Solid

Liquid Waste
(Dissolved in Solvent)

Solution

Container: Wide-mouth HDPE Jar Container: Halogenated Solvent Carboy

LABELING CRITICAL:
Mark as 'Halogenated Organic'

Satellite Accumulation Area
(Secondary Containment)

EHS / Vendor Pickup
(Incineration w/ Scrubbers)
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Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of fluorinated amine waste.

Emergency Procedures: Spills
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: If the spill is significant (>50g) or dust is airborne, evacuate the

immediate area and allow dust to settle.

PPE: Wear N95 respirator (if dust is present), goggles, and nitrile gloves.

Containment:

Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a

waste container.

Liquids: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust)

if the solvent is flammable.

Decontamination: Wipe the surface with a mild soap solution. Place all cleanup materials

(wipes, gloves) into the Halogenated Solid Waste bin.

Regulatory Compliance & References
This protocol adheres to the principles of the Resource Conservation and Recovery Act

(RCRA). While this specific compound may not be explicitly "P-Listed" or "U-Listed" by name in

40 CFR 261.33, it is regulated under the "Mixture Rule" and characteristic definitions when part

of a hazardous waste stream.

Key Regulatory Codes[3][4][5][6][7]
40 CFR 261.31 (F-List): Pertains to spent halogenated solvents.

40 CFR 262.11: Requirement for hazardous waste determination.
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RCRA Online. Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. (R)-1-Fluoro-2-propylamine hydrochloride 95% | CAS: 273734-17-1 | AChemBlock
[achemblock.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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